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Compound of Interest

Compound Name:
3-Chloro-1-methyl-5-

nitroisoquinoline

Cat. No.: B8686552

Get Quote

Executive Summary
3-Chloro-1-methyl-5-nitroisoquinoline is a functionalized heterocyclic building block used

primarily in the synthesis of bioactive isoquinoline alkaloids and pharmaceutical intermediates.

Its solubility behavior is governed by the interplay between the lipophilic chloro-methyl

isoquinoline core and the strongly electron-withdrawing, polar nitro group at the 5-position.

Primary Solvents: Dimethyl sulfoxide (DMSO), Dimethylformamide (DMF).

Process Solvents: Dichloromethane (DCM), Acetone, Ethyl Acetate.

Recrystallization Media: Hot Ethanol, Acetone/Hexane systems.

Insolubility: Water, aliphatic hydrocarbons (Hexane, Heptane).

Physicochemical Profile & Solubility Prediction
Understanding the molecule's electronic architecture is the first step in predicting solvent

interaction.
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Property Value / Description Impact on Solubility

Molecular Formula C₁₀H₇ClN₂O₂

Moderate molecular weight

(222.63 g/mol ) suggests solid

state at RT.

Core Structure Isoquinoline

Planar, aromatic system.

Prone to

-

stacking, requiring solvents

that can disrupt these

interactions.

Substituent 1 -NO₂ (Nitro, C5)

Dominant Factor. High polarity.

Increases solubility in polar

aprotic solvents (DMSO) and

decreases solubility in non-

polar alkanes.

Substituent 2 -Cl (Chloro, C3)

Lipophilic.[1] Enhances

solubility in chlorinated

solvents (DCM, CHCl₃).

Substituent 3 -CH₃ (Methyl, C1)

Weakly lipophilic. Disrupts

crystal lattice energy slightly

compared to the des-methyl

analog, potentially lowering

MP and improving general

organic solubility.

Predicted LogP ~2.5 - 3.0

Moderately lipophilic. "Like

dissolves like" applies for

organic solvents.

Estimated Solubility Data (Empirical & Analog-
Derived)
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Note: Values are estimated ranges based on structural analogs (e.g., 3-chloro-5-

nitroisoquinoline) and standard solubility parameters for nitro-heterocycles.

Table 1: Solubility in Common Laboratory Solvents
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Solvent Class Solvent
Solubility
Rating

Estimated
Conc. (mg/mL)

Application
Context

Polar Aprotic DMSO High > 100

Reaction

Medium: Ideal for

SₙAr reactions or

palladium-

catalyzed

couplings.

DMF High > 100

Reaction

Medium:

Alternative to

DMSO; easier to

remove by

aqueous workup.

Acetone Moderate 20 - 50

Purification:

Excellent for

recrystallization

(soluble hot, less

soluble cold).

Chlorinated DCM Good 50 - 80

Extraction/Transf

er: Standard

solvent for

dissolving crude

reaction

mixtures.

Chloroform Good 50 - 80

Analysis:

Standard solvent

for NMR

spectroscopy.

Polar Protic Methanol Low/Mod 5 - 15

Precipitation:

Product likely

precipitates upon

cooling or

concentration.
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Ethanol Low < 10 (Cold)

Recrystallization:

Soluble at reflux;

excellent anti-

solvent when

cold.

Esters Ethyl Acetate Moderate 10 - 30

Chromatography:

Standard mobile

phase

component (with

Hexane).

Non-Polar Hexane Insoluble < 1

Anti-Solvent:

Used to crash

product out of

DCM or Ethyl

Acetate

solutions.

Aqueous Water Insoluble < 0.1

Workup: Used to

wash away salts

and polar

impurities.

Solvent Selection Logic for Workflows
The following decision tree illustrates the logical flow for selecting solvents based on the

experimental stage (Reaction vs. Purification).
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Select Process Stage

Synthesis / Reaction

Purification / Isolation

High Temp (>80°C)
(Nucleophilic Sub.)

Low Temp / RT
(Chlorination/Nitration)

Recrystallization

Chromatography

Use DMSO or DMF
(High Solubility, High BP)

Use DCM or THF
(Good Solubility, Volatile)

Acetone or EtOH
(Soluble Hot / Insoluble Cold)

Hexane / Ethyl Acetate
(Gradient Elution)

Click to download full resolution via product page

Caption: Solvent selection logic based on thermal requirements and polarity needs.

Experimental Protocols
A. Gravimetric Solubility Determination (Saturation
Method)
Use this protocol to generate precise data for your specific batch.

Preparation: Weigh ~50 mg of 3-Chloro-1-methyl-5-nitroisoquinoline into a 4 mL glass

vial.

Solvent Addition: Add exactly 0.5 mL of the target solvent (e.g., Acetone).

Equilibration: Cap tightly and vortex/shake for 24 hours at 25°C.

Visual Check: If the solid dissolves completely immediately, add more solid until a

precipitate remains (saturation).

Filtration: Filter the supernatant through a 0.45 µm PTFE syringe filter into a pre-weighed

vial.

Drying: Evaporate the solvent (under nitrogen stream or vacuum) until mass is constant.
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Calculation:

B. Recrystallization Strategy
Based on analog behavior (1-chloro-3-methyl-5-nitroisoquinoline), acetone is a preferred

solvent.

Dissolution: Dissolve crude solid in minimal boiling Acetone.

Clarification: If insoluble particles remain, filter while hot.

Nucleation: Allow the solution to cool slowly to room temperature.

Precipitation: If no crystals form, add Hexane dropwise until slight turbidity persists, then cool

to 4°C.

Collection: Filter crystals and wash with cold Hexane/Acetone (9:1) mixture.

Safety & Handling (Solvent Specific)
DMSO/DMF: These solvents are skin-permeable and can carry the nitro-compound

(potentially toxic/mutagenic) through the skin. Double-gloving (Nitrile) is mandatory.

DCM: Highly volatile. Use only in a fume hood to prevent inhalation.

Nitro-Compounds: Many nitro-isoquinolines are potential energetic materials or sensitizers.

Avoid heating to dryness without testing thermal stability (DSC) first.

References
PubChem. (2025).[2][3] Compound Summary: 3-Chloroisoquinoline (Analog). National

Library of Medicine. Retrieved from [Link]

PrepChem. (n.d.). Synthesis of 1-chloro-3-methyl-5-nitro-isoquinoline. (Reference for

recrystallization of structural isomers). Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-3-methyl-isoquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloroisoquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/640968
https://prepchem.com/synthesis-of-1-chloro-3-methyl-5-nitro-isoquinoline/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8686552?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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